Cas no 1396808-95-9 (N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide
• CAS No: 1396808-95-9
• MF: C₁₉H₁₉F₃N₂O₃
• MW: 380.360975503922
• CID: 6501004
• PubChem ID: 71786728
• Update Time: 2025-06-07

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide
• F6178-6572
• VU0534535-1
• N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-3-(trifluoromethyl)benzamide
• 1396808-95-9
• N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-3-(trifluoromethyl)benzamide
• AKOS024535402
• N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-3-(trifluoromethyl)benzamide

• Inchi： 1S/C19H19F3N2O3/c20-19(21,22)16-3-1-2-14(10-16)17(25)23-11-13-4-7-24(8-5-13)18(26)15-6-9-27-12-15/h1-3,6,9-10,12-13H,4-5,7-8,11H2,(H,23,25)
• InChI Key： HVKWTBBCTGQCNN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NCC1CCN(C(C2=COC=C2)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 380.13477696g/mol
• Monoisotopic Mass: 380.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide (CAS No. 1396808-95-9): A Comprehensive Overview

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide (CAS No. 1396808-95-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research advancements.

Chemical Structure and Synthesis

The chemical structure of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide is defined by its key functional groups: a furan ring, a piperidine moiety, and a trifluoromethyl group. The furan ring contributes to the compound's aromaticity and stability, while the piperidine ring provides flexibility and conformational diversity. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The synthesis of this compound typically involves several steps. One common approach is to start with 4-piperidinemethanamine, which is then reacted with 3-furoic acid to form the intermediate amide. Subsequently, this intermediate is coupled with 3-(trifluoromethyl)benzoyl chloride to yield the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, such as the use of microwave-assisted synthesis and catalysts that improve yield and purity.

Pharmacological Properties

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide exhibits a range of pharmacological properties that make it a valuable candidate for therapeutic applications. Studies have shown that this compound has potent anti-inflammatory and neuroprotective effects. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases.

Furthermore, research has highlighted the compound's potential as an antitumor agent. Preclinical studies using cancer cell lines have shown that N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide can induce apoptosis and inhibit cell proliferation in several types of cancer cells, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Clinical Applications and Research Advancements

The therapeutic potential of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide has been explored in various preclinical models and early-stage clinical trials. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown significant neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In cancer research, phase I clinical trials have been initiated to evaluate the safety and efficacy of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide in patients with advanced solid tumors. Preliminary results have indicated that the compound is well-tolerated with manageable side effects. Ongoing studies aim to optimize dosing regimens and explore combination therapies with other anticancer agents to enhance therapeutic outcomes.

Conclusion

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-3-(trifluoromethyl)benzamide (CAS No. 1396808-95-9) represents a promising molecule with diverse pharmacological activities. Its unique chemical structure confers favorable properties such as high lipophilicity and metabolic stability, making it an attractive candidate for drug development. Ongoing research continues to uncover new applications for this compound in the treatment of inflammatory diseases, neurodegenerative disorders, and cancer. As more data from clinical trials become available, the full therapeutic potential of this compound will likely be realized.